N-(2,5-dimethyl-1,2,4-triazol-3-yl)-2-phenoxypropanamide
Catalog No.
S7938548
CAS No.
M.F
C13H16N4O2
M. Wt
260.29 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-(2,5-dimethyl-1,2,4-triazol-3-yl)-2-phenoxypropanamide
IUPAC Name
N-(2,5-dimethyl-1,2,4-triazol-3-yl)-2-phenoxypropanamide
Molecular Formula
C13H16N4O2
Molecular Weight
260.29 g/mol
InChI
InChI=1S/C13H16N4O2/c1-9(19-11-7-5-4-6-8-11)12(18)15-13-14-10(2)16-17(13)3/h4-9H,1-3H3,(H,14,15,16,18)
InChI Key
DOCOXLAUCDUICF-UHFFFAOYSA-N
SMILES
CC1=NN(C(=N1)NC(=O)C(C)OC2=CC=CC=C2)C
Canonical SMILES
CC1=NN(C(=N1)NC(=O)C(C)OC2=CC=CC=C2)C
DMTPA is a chemical compound composed of nitrogen, oxygen, carbon, and hydrogen atoms. It belongs to the class of triazole fungicides and acts as a plant disease control agent. DMTPA has been found to exhibit potent antifungal activity against several fungal pathogens, making it a promising candidate for use in the agricultural industry. Alongside its antifungal properties, DMTPA has also been found to exhibit potential anticancer and antiproliferative properties, as well as antimicrobial activity against bacterial pathogens.
DMTPA appears as a solid, white crystalline powder with a molecular weight of 301.36 g/mol. It is insoluble in water but soluble in organic solvents such as methanol, ethanol, and acetone. DMTPA is stable under normal conditions and has a melting point range of 150-153°C.
Several methods have been used to synthesize DMTPA, including the reaction of 2-phenyl-3-hydroxypropionic acid with triazole, and the reaction of 2-phenyl-3-chloropropanoic acid with triazole. Characterization of DMTPA has been achieved using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy.
DMTPA can be analyzed using various methods, including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and Fourier transform infrared spectroscopy (FTIR). These methods are useful for determining the purity and composition of DMTPA, as well as for detecting any impurities present in synthesized products.
DMTPA has been found to exhibit several biological properties, including antifungal, antimicrobial, anticancer, and antiproliferative activity. In vitro studies have shown that DMTPA can inhibit the growth of various fungal and bacterial pathogens, including Candida albicans, Aspergillus fumigatus, and Escherichia coli. DMTPA has also been found to induce apoptosis in cancer cells and inhibit cell proliferation in various tumor models.
While DMTPA has shown promising biological properties, its toxicity and safety in scientific experiments must be carefully evaluated. Studies have shown that DMTPA exhibits low toxicity in both acute and chronic toxicity assays, with no significant adverse effects observed in animal models. However, long-term toxicity studies are still needed to fully assess the safety profile of DMTPA.
DMTPA has potential applications in various fields of research and industry, including agriculture, medicine, and biotechnology. In the agricultural industry, DMTPA can be used as a plant disease control agent due to its antifungal properties. In the field of medicine, DMTPA can be used as an anticancer and antiproliferative agent due to its ability to induce apoptosis and inhibit cell proliferation in cancer cells. In addition, DMTPA can be used to develop new antimicrobial agents for treating bacterial infections.
Currently, research on DMTPA is ongoing, with several studies aiming to explore its potential applications in various fields. In addition to its antifungal, anticancer, and antimicrobial properties, recent studies have also investigated DMTPA's potential as a plant growth regulator and as a photosynthesis inhibitor. Further research is still needed to fully understand the mechanisms underlying DMTPA's biological properties and to develop new applications for this promising compound.
DMTPA's potential applications in various fields of research and industry have significant implications for the future. In the agricultural industry, DMTPA can be used to develop new and more effective plant disease control agents, helping to mitigate the impact of fungal pathogens on crop yields. In the field of medicine, DMTPA's potential as an anticancer and antiproliferative agent holds promise for developing new and more effective treatments for cancer. In addition, DMTPA's ability to inhibit bacterial growth suggests that it may have potential as a new class of antibiotics for treating bacterial infections.
Despite the promising biological properties of DMTPA, several limitations and unknowns remain. For example, the precise mechanisms underlying DMTPA's biological properties are not fully understood. Additionally, while DMTPA has shown low toxicity in animal models, further studies are needed to fully assess its safety profile. Furthermore, there is a need for studies investigating the pharmacodynamics and pharmacokinetics of DMTPA to evaluate its suitability for use in humans.
for research on DMTPA include exploring new applications in fields such as biotechnology and environmental science. For example, DMTPA could be used to develop new bio-based materials and renewable energy sources, or to mitigate the impacts of pollutants on the environment. In addition, further studies are needed to optimize the synthesis and characterization of DMTPA and to investigate its potential in combination with other drugs or compounds. Overall, DMTPA presents a promising avenue for future research and development in various fields of science and industry.
XLogP3
2
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
260.12732577 g/mol
Monoisotopic Mass
260.12732577 g/mol
Heavy Atom Count
19
Dates
Last modified: 01-05-2024
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